1-azido-2,3-dichlorobenzene
Description
1-azido-2,3-dichlorobenzene is a derivative of benzene, which is characterized by the presence of an azido group and two chlorine atoms . It is used in various applications, including as a precursor for agrochemicals, a solvent for fullerenes, an insecticide, and an agent to remove carbon-based contamination from metal .
Synthesis Analysis
The synthesis of 1-azido-2,3-dichlorobenzene involves the reaction of primary amines with 2-azido-1,3-dimethylimidazolinium hexafluorophosphate (ADMP), a safe and stable crystalline compound . The choice of base is crucial in the diazo-transfer reaction .Molecular Structure Analysis
The molecular formula of 1-azido-2,3-dichlorobenzene is C6H3Cl2N3 . The structure of this compound is characterized by the presence of an azido group and two chlorine atoms attached to the benzene ring .Chemical Reactions Analysis
1-azido-2,3-dichlorobenzene can undergo various chemical reactions. For instance, it can be used in the functionalization of nanofibrillated cellulose using a click-chemistry approach in aqueous reaction conditions . The azide groups on the surface of the cellulose are reacted with propargyl amine utilizing copper-catalyzed azide-alkyne cycloaddition (CuAAC), leading to pH-responsive 1,2,3-triazole-4-methanamine decorated cellulose .Safety and Hazards
1-azido-2,3-dichlorobenzene is considered hazardous. It is classified as a flammable liquid, and it can cause acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (respiratory system) . It is recommended to handle this compound with appropriate safety measures, including wearing protective equipment and ensuring good ventilation .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-azido-2,3-dichlorobenzene can be achieved through a substitution reaction of 1,2-dichlorobenzene with sodium azide.", "Starting Materials": [ "1,2-dichlorobenzene", "sodium azide", "DMF (dimethylformamide)", "triethylamine", "chloroform" ], "Reaction": [ "Step 1: Dissolve 1,2-dichlorobenzene in DMF.", "Step 2: Add sodium azide and triethylamine to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours.", "Step 4: Extract the product with chloroform.", "Step 5: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Evaporate the solvent to obtain 1-azido-2,3-dichlorobenzene as a yellow solid." ] } | |
CAS RN |
62416-02-8 |
Molecular Formula |
C6H3Cl2N3 |
Molecular Weight |
188 |
Purity |
95 |
Origin of Product |
United States |
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